Cas no 877633-30-2 (N-ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide)

• Product Name: N-ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide
• CAS No: 877633-30-2
• MF: C₂₀H₂₅FN₄O₃
• MW: 388.435908079147
• CID: 6450112
• Update Time: 2025-07-16

N-ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide
• Ethanediamide, N1-ethyl-N2-[2-[4-(2-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-

• Inchi： 1S/C20H25FN4O3/c1-2-22-19(26)20(27)23-14-17(18-8-5-13-28-18)25-11-9-24(10-12-25)16-7-4-3-6-15(16)21/h3-8,13,17H,2,9-12,14H2,1H3,(H,22,26)(H,23,27)
• InChI Key： BKDDVHUYSSWTPA-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(NCC(N1CCN(C2=CC=CC=C2F)CC1)C1=CC=CO1)=O

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• pka: 12.89±0.46(Predicted)

Additional information on N-ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide

Comprehensive Overview of N-ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide (CAS No. 877633-30-2)

The compound N-ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide, identified by its CAS No. 877633-30-2, is a specialized organic molecule with a unique structural framework. This compound integrates a fluorophenylpiperazine moiety and a furan-2-yl group, linked through an ethanediamide bridge. Its intricate design makes it a subject of interest in pharmaceutical research, particularly in the context of receptor modulation and signal transduction studies. Researchers are increasingly exploring its potential applications in neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in drug discovery and computational chemistry. The structural attributes of CAS No. 877633-30-2—such as its piperazine core and fluorophenyl substitution—render it a promising candidate for targeting G-protein-coupled receptors (GPCRs), a hot topic in biomedical research. Users frequently search for terms like "piperazine derivatives in drug development" or "fluorophenyl compounds and CNS applications," reflecting the growing curiosity around such molecules.

The synthesis of N-ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide involves multi-step organic reactions, including amide coupling and N-alkylation. Its furan-2-yl component introduces aromaticity, which can enhance binding affinity in biological systems. This aligns with the broader industry focus on bioisosteres and scaffold hopping, techniques often discussed in medicinal chemistry forums. Notably, the compound's ethylenediamide linker offers flexibility, a feature valued in structure-activity relationship (SAR) studies.

From an SEO perspective, integrating high-traffic keywords like "GPCR-targeting compounds" or "piperazine-based drug design" can enhance visibility. The compound's relevance to neuropharmacology also ties into trending queries such as "new treatments for neurodegenerative diseases". Its CAS No. 877633-30-2 serves as a critical identifier for researchers sourcing materials, making it a frequent search term in chemical databases and patent literature.

In conclusion, N-ethyl-N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}ethanediamide represents a convergence of structural ingenuity and therapeutic potential. Its study contributes to the expanding knowledge of heterocyclic compounds and their role in modern pharmacology. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in innovative drug development.